Protein Tyrosine Kinase/RTK
  • Tie2 kinase inhibitor 2
    Tie2 kinase inhibitor 2
    • Cat. No.:
    • B593661
    • CAS No.:
    • Molecular Formula:
    • C31H35N3O5
    • Molecular Weight:
    • 529.6 g/mol
    Description
    Tie2 Inhibitor 7 blocks Tie2 kinase activity with a Ki value of 1.3 µM.. It has been shown to inhibit angiopoietin 1-induced Tie2 autophosphorylation and downstream signaling with an IC50 value of 0.3 µM. This c...
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  • PTC299
    PTC299
    • Cat. No.:
    • B610328
    • CAS No.:
    • 1219951-09-3
    • Molecular Formula:
    • C25H20Cl2N2O3
    • Molecular Weight:
    • 467.3 g/mol
    Description
    PTC299 is a novel, orally administered small-molecule designed to inhibit the production of vascular endothelial growth factor (VEGF) in tumors. Overexpression of VEGF plays a key role in multiple diseases inclu...
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  • Razuprotafib
    Razuprotafib
    • Cat. No.:
    • B610421
    • CAS No.:
    • 1008510-37-9
    • Molecular Formula:
    • C26H26N4O6S3
    • Molecular Weight:
    • 586.7 g/mol
    Description
    Razuprotafib, also known as AKB-9778, is a small-molecule inhibitor restoring Tie2 activation by inhibiting VE-PTP. In investigations against diabetes and COVID-19, razuprotafib is self-administered by patients ...
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  • GW768505A free base
    GW768505A free base
    • Cat. No.:
    • B1663866
    • CAS No.:
    • Molecular Formula:
    • C27H19F4N5O3
    • Molecular Weight:
    • 537.5 g/mol
    Description
    Selective growth inhbitor of KM12 colon cancer cell line;  High Quality Biochemicals for Research Uses
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  • Tie2 kinase inhibitor 3
    Tie2 kinase inhibitor 3
    • Cat. No.:
    • B1664089
    • CAS No.:
    • Molecular Formula:
    • C29H30F4N8O2
    • Molecular Weight:
    • 598.6 g/mol
    Description
    2-MT 63 is a novel TIE-2 kinase inhibitor that demonstrates unique and improved kinase selectivity compared to other inhibitors known to interact with TIE-2. 2-MT 63 has a good kinase selectivity profile in enzy...
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  • NVP-BAW2881
    NVP-BAW2881
    • Cat. No.:
    • B1667765
    • CAS No.:
    • Molecular Formula:
    • C22H15F3N4O2
    • Molecular Weight:
    • 424.4 g/mol
    Description
    BAW 2881 is a vascular endothelial growth factor receptor (VEGFR) inhibitor (IC50s = 0.82, 0.037, and 0.42 µM for hVEGFR1, 2, and 3, respectively). It inhibits Tie2 and RET with IC50 values of 0.65 and 0.41 µM, ...
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  • Elpamotide
    Elpamotide
    • Cat. No.:
    • B1671182
    • CAS No.:
    • 673478-49-4
    • Molecular Formula:
    • C47H76N16O13
    • Molecular Weight:
    • 1073.2 g/mol
    Description
    Elpamotide is an oligopeptide.
    VEGFR2-169 is under investigation in clinical trial NCT00655785 (Antiangiogenic Peptide Vaccine Therapy With Gemcitabine in Treating Patient With Pancreatic Cancer (Phase1/2)).<...
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  • Tie2 kinase inhibitor 1
    Tie2 kinase inhibitor 1
    • Cat. No.:
    • B1683157
    • CAS No.:
    • 948557-43-5
    • Molecular Formula:
    • C26H21N3O2S
    • Molecular Weight:
    • 439.5 g/mol
    Description
    4-[4-(6-methoxy-2-naphthalenyl)-2-(4-methylsulfinylphenyl)-1H-imidazol-5-yl]pyridine is a member of imidazoles.
    a Tie2 kinase inhibitor with antineoplastic activity
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  • Pexmetinib
    Pexmetinib
    • Cat. No.:
    • B1683776
    • CAS No.:
    • 945614-12-0
    • Molecular Formula:
    • C31H33FN6O3
    • Molecular Weight:
    • 556.6 g/mol
    Description
    Pexmetinib is under investigation in clinical trial NCT04074967 (Study of ARRY-614 Plus Either Nivolumab or Ipilimumab).
    Pexmetinib is an orally bioavailable small-molecule inhibitor of p38 and Tie2 kinases w...
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  • BSF-466895
    BSF-466895
    • Cat. No.:
    • B3256006
    • CAS No.:
    • Molecular Formula:
    • C29H32Cl2FN7O2S
    • Molecular Weight:
    • 632.6 g/mol
    Description
    BSF-466895 is a useful research compound. Its molecular formula is C29H32Cl2FN7O2S and its molecular weight is 632.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BSF-466895 suitable for m...
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